Cas no 2295015-67-5 (({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine)

• Product Name: ({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine
• CAS No: 2295015-67-5
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 6430084
• PubChem ID: 154754408
• Update Time: 2025-05-23

({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• ({imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine
• 2295015-67-5
• Z1845250130
• EN300-3738944
• ({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine

• Inchi： 1S/C11H12N4/c1-3-6-14(2)8-10-9-15-7-4-5-12-11(15)13-10/h1,4-5,7,9H,6,8H2,2H3
• InChI Key： NZXRWOCSPVOBIK-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)CC1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.4Ų

Additional information on ({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine

Research Briefing on the Latest Advances in Chemical Biology and Medicine: Focus on 2295015-67-5 and ({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine

The chemical compound 2295015-67-5, also known as ({Imidazo[1,2-a]pyrimidin-2-yl}methyl)(methyl)(prop-2-yn-1-yl)amine, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazo[1,2-a]pyrimidine class, which has been extensively studied for its potential therapeutic applications, particularly in the development of small-molecule inhibitors targeting various disease pathways. The unique structural features of this compound, including the imidazo[1,2-a]pyrimidine core and the propargylamine moiety, make it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of 2295015-67-5, with particular emphasis on its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary data suggest that 2295015-67-5 exhibits potent inhibitory activity against specific kinases, although the exact mechanism of action remains under investigation. The compound's ability to modulate kinase activity highlights its potential as a lead compound for the development of novel therapeutics.

In addition to its kinase inhibitory properties, 2295015-67-5 has also been explored for its potential applications in targeted drug delivery systems. The propargylamine group present in the compound allows for facile conjugation with various biomolecules, enabling the development of targeted therapies with enhanced specificity and reduced off-target effects. Recent advancements in click chemistry have further facilitated the modification of 2295015-67-5, opening new avenues for the design of multifunctional drug conjugates.

Despite these promising findings, several challenges remain in the development of 2295015-67-5 as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be thoroughly investigated in preclinical and clinical studies. Ongoing research efforts are aimed at optimizing the compound's structure to improve its drug-like properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2295015-67-5 represents a promising candidate in the field of chemical biology and medicinal chemistry, with potential applications in kinase inhibition and targeted drug delivery. Continued research into its mechanism of action, optimization of its pharmacological properties, and exploration of its therapeutic potential will be critical for its successful development as a novel therapeutic agent. The insights gained from these studies may also contribute to the broader understanding of imidazo[1,2-a]pyrimidine derivatives as a valuable scaffold for drug discovery.